Cas no 203662-66-2 (tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate)
Tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its rigid spiro[3.5]nonane scaffold provides structural diversity, while the cyano and Boc-protected amine functionalities offer opportunities for further derivatization. The tert-butyloxycarbonyl (Boc) group ensures stability under basic conditions and can be selectively deprotected under acidic conditions, making it suitable for multi-step syntheses. The compound’s spirocyclic framework enhances conformational control, which is valuable in drug discovery for modulating physicochemical properties. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex heterocycles and bioactive molecules.
203662-66-2 structure
Product Name:tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
CAS No:203662-66-2
MF:C14H22N2O2
MW:250.336683750153
MDL:MFCD12198800
CID:823109
PubChem ID:11172744
Update Time:2025-06-09
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
- TERT-BUTYL 2-CYANO-7-AZASPIRO{3.5}NONANE-7-CARBOXYLATE
- [7-(tert-butoxycarbonyl)-7-azaspiro[3.5]non-2-yl]carbonitrile
- ACN-S001316
- AG-L-60482
- CTK7C7384
- PB24018
- RP07781
- SureCN2364101
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid 1,1-dimethylethyl ester
- 2-Cyano-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
- CHEMBL4990510
- 2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester 95+%
- 203662-66-2
- DA-31757
- MFCD12198800
- tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate;7-Boc-2-cyano-7-azaspiro[3.5]nonane
- tert-butyl2-cyano-7-azaspiro[3.5]nonane-7-carboxylate
- SY065560
- AKOS015904662
- RHQBJRGRDIJKGP-UHFFFAOYSA-N
- BE-0046
- 7-Azaspiro[3.5]nonane-7-carboxylic acid, 2-cyano-, 1,1-dimethylethyl ester
- DTXSID00457671
- SCHEMBL2364101
- CS-0036790
- W-206508
- 7-Boc-7-azaspiro[3.5]nonane-2-carbonitrile
-
- MDL: MFCD12198800
- Inchi: 1S/C14H22N2O2/c1-13(2,3)18-12(17)16-6-4-14(5-7-16)8-11(9-14)10-15/h11H,4-9H2,1-3H3
- InChI Key: RHQBJRGRDIJKGP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC2(CC1)CC(C#N)C2)=O
Computed Properties
- Exact Mass: 250.168127949g/mol
- Monoisotopic Mass: 250.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 65-66.5 ºC
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-5g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 5g |
14962CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-10g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 10g |
25365CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-1g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 1g |
4987CNY | 2021-05-07 | |
| Alichem | A289000036-250mg |
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate |
203662-66-2 | 95% | 250mg |
$157.65 | 2023-09-02 | |
| Alichem | A289000036-1g |
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate |
203662-66-2 | 95% | 1g |
$394.05 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-5g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 5g |
14962.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-10g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 10g |
25365.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-C5995-1g |
2-Cyano-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester - C5995 |
203662-66-2 | 97.0% | 1g |
4987.0CNY | 2021-07-14 | |
| Chemenu | CM107483-1g |
tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate |
203662-66-2 | 97% | 1g |
$308 | 2021-08-06 | |
| Chemenu | CM107483-5g |
tert-butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate |
203662-66-2 | 97% | 5g |
$924 | 2021-08-06 |
tert-Butyl 2-cyano-7-azaspiro[3.5]nonane-7-carboxylate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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